Cas no 157846-00-9 (4-(2H-1,2,3-triazol-2-yl)methylaniline)

• Product Name: 4-(2H-1,2,3-triazol-2-yl)methylaniline
• CAS No: 157846-00-9
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD20486500
• CID: 1335754
• PubChem ID: 10374915
• Update Time: 2025-06-08

4-(2H-1,2,3-triazol-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2H-1,2,3-triazol-2-ylmethyl)-
• 4-(2H-1,2,3-triazol-2-ylmethyl)Benzenamine
• 4-(triazol-2-ylmethyl)aniline
• 4-(2H-1,2,3-triazol-2-yl)methylaniline
• Z1262642072
• 157846-00-9
• 4-((2H-1,2,3-Triazol-2-yl)methyl)aniline
• NJRZJZTXQXDDMV-UHFFFAOYSA-N
• 4-[(2H-1,2,3-Triazol-2-yl)methyl]aniline
• DB-064186
• DTXSID80438847
• 4-(1,2,3-triazol-2-yl-methyl)-aniline
• EN300-8125142
• SCHEMBL3142438

• MDL： MFCD20486500
• Inchi： 1S/C9H10N4/c10-9-3-1-8(2-4-9)7-13-11-5-6-12-13/h1-6H,7,10H2
• InChI Key： NJRZJZTXQXDDMV-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(=CC=2)N)N=CC=N1

Computed Properties

• Exact Mass: 174.0907
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• PSA: 56.73

Additional information on 4-(2H-1,2,3-triazol-2-yl)methylaniline

Recent Advances in the Study of 157846-00-9 and 4-(2H-1,2,3-triazol-2-yl)methylaniline in Chemical Biology and Pharmaceutical Research

The compound 157846-00-9 and its derivative, 4-(2H-1,2,3-triazol-2-yl)methylaniline, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique structural features and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 157846-00-9 as a key intermediate in the synthesis of various biologically active compounds. Its structural versatility allows for the introduction of diverse functional groups, making it a valuable building block in medicinal chemistry. The derivative 4-(2H-1,2,3-triazol-2-yl)methylaniline, in particular, has shown promise as a scaffold for the development of novel kinase inhibitors and antimicrobial agents. Researchers have employed advanced synthetic techniques, such as click chemistry, to optimize the production of this compound and enhance its pharmacological properties.

In vitro and in vivo studies have demonstrated that 4-(2H-1,2,3-triazol-2-yl)methylaniline exhibits potent inhibitory activity against several disease-relevant targets. For instance, it has been shown to effectively modulate the activity of protein kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its antimicrobial properties have been explored, with promising results against drug-resistant bacterial strains. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Further investigations into the mechanism of action of 4-(2H-1,2,3-triazol-2-yl)methylaniline have revealed its ability to interact with specific cellular pathways, leading to the inhibition of pathogenic processes. Structural-activity relationship (SAR) studies have provided insights into the critical functional groups responsible for its bioactivity, enabling the design of more potent and selective analogs. Computational modeling and molecular docking studies have also been employed to predict the binding modes of these compounds with their target proteins, facilitating the rational design of next-generation therapeutics.

The safety and pharmacokinetic profiles of 157846-00-9 and 4-(2H-1,2,3-triazol-2-yl)methylaniline have been evaluated in preclinical studies. Results indicate favorable bioavailability and low toxicity, making them suitable candidates for further development. However, challenges such as metabolic stability and off-target effects need to be addressed in future research. Collaborative efforts between academia and industry are essential to accelerate the translation of these findings into clinical applications.

In conclusion, the recent advancements in the study of 157846-00-9 and 4-(2H-1,2,3-triazol-2-yl)methylaniline highlight their significant potential in chemical biology and pharmaceutical research. These compounds offer a promising avenue for the development of novel therapeutics, particularly in the areas of oncology and infectious diseases. Continued research and optimization efforts will be crucial to fully realize their therapeutic potential and bring them closer to clinical use.